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Introduction
The envelope glycoprotein gp120 of the Human Immunodeficiency Virus (HIV) is a critical

target for the host's cellular immune response, particularly by Cytotoxic T Lymphocytes (CTLs).

[1] CTLs play a crucial role in controlling HIV replication by recognizing and eliminating virus-

infected cells.[2] The gp120 protein is processed within antigen-presenting cells (APCs) and

peptide fragments are presented on the cell surface by Major Histocompatibility Complex

(MHC) class I molecules.[3] This peptide-MHC complex is then recognized by the T-cell

receptor (TCR) on CD8+ T-cells, initiating a signaling cascade that leads to CTL activation and

effector functions, such as the release of cytotoxic granules and antiviral cytokines.

These application notes provide detailed protocols for two common and robust assays used to

measure CTL responses to HIV gp120 peptides: the Enzyme-Linked Immunospot (ELISpot)

assay and Intracellular Cytokine Staining (ICS) with flow cytometry. Additionally, a summary of

expected quantitative data and a description of the key signaling pathways are included to aid

in experimental design and data interpretation.
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The activation of a cytotoxic T lymphocyte is initiated by the interaction of its T-cell receptor with

a specific peptide-MHC class I complex on the surface of an antigen-presenting cell or an

infected cell. This recognition event triggers a cascade of intracellular signaling events, leading

to the activation of transcription factors that orchestrate the CTL's effector functions.
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Caption: CTL signaling upon recognition of a gp120 peptide on an APC.

Experimental Protocols
IFN-γ ELISpot Assay
The ELISpot assay is a highly sensitive method for quantifying the frequency of cytokine-

secreting cells at the single-cell level. This protocol is optimized for detecting IFN-γ secreting T-

cells in response to HIV gp120 peptides.
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Plate Preparation

Cell Culture and Stimulation

Spot Development and Analysis

Coat ELISpot plate with
anti-IFN-γ capture antibody

Incubate overnight at 4°C

Wash and block plates

Add PBMCs to wells

Isolate PBMCs from blood samples

Add HIV gp120 peptides
(and controls)

Incubate for 18-24 hours
at 37°C, 5% CO₂

Lyse cells and wash plate

Add biotinylated anti-IFN-γ
detection antibody

Add streptavidin-HRP

Add substrate (e.g., AEC)
to develop spots

Wash and dry plate

Count spots using an
ELISpot reader
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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